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Compound of Interest

Compound Name: Ethyltrimethylammonium chloride

Cat. No.: B1203266

An In-depth Technical Guide to Ethyltrimethylammonium Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ethyltrimethylammonium
chloride, a quaternary ammonium compound with diverse applications in research and
industry. This document details its chemical identity, synthesis protocols, and key applications,
with a focus on its antimicrobial properties and use in polymer chemistry.

Chemical Identification

Ethyltrimethylammonium chloride is a cationic surfactant. Below are its key identifiers.

Identifier Value Reference
CAS Number 27697-51-4 [1][21[3]
IUPAC Name ethyl(trimethyl)azanium;chlorid (2]

e
Molecular Formula C5H14CIN [1][2]
Molecular Weight 123.62 g/mol [1112]

Synthesis of Ethyltrimethylammonium Chloride
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The synthesis of ethyltrimethylammonium chloride can be achieved through several
methods. The two primary approaches are direct alkylation and a two-step process involving
transesterification followed by quaternization.[1]

Experimental Protocol: Direct Alkylation

This method involves the reaction of trimethylamine with an ethylating agent, such as ethyl
bromide or ethyl iodide, in an aqueous solution. The simplified reaction is as follows:

(CH3)3sN + CH3sCH2X - [CH3CH2N(CHs)3]* X~ (where X = Br or I)

The resulting halide salt can then be converted to the chloride salt through ion exchange.

Experimental Protocol: Transesterification and
Quaternization

A more complex method yields a high-purity product and involves two main stages.[1]
Step 1: Transesterification

This step involves the reaction of a (meth)acrylate ester with 2-chloroethanol. This reaction is
conducted in the presence of a catalyst and a polymerization inhibitor.[4] Small molecule
alcohols produced during the reaction are removed by distillation to drive the reaction to
completion.[1] The resulting product is (meth)acrylic acid chlorohydrin ester.[4]

Step 2: Quaternization

The (meth)acrylic acid chlorohydrin ester is then reacted with an aqueous solution of
trimethylamine.[4] This reaction is carried out under normal pressure and is catalyzed by a
basic anion exchange resin, which also acts as a polymerization inhibitor.[1][4] The reaction
temperature is maintained between 40-65°C.[4] After the reaction is complete, water is
removed by vacuum distillation, and the final product is dried under vacuum at 80°C to yield
ethyltrimethylammonium chloride with a purity of over 98%.[4]
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Caption: Workflow for the synthesis of ethyltrimethylammonium chloride.

Applications in Research and Drug Development

Ethyltrimethylammonium chloride and its derivatives have several applications, primarily
stemming from their cationic nature and antimicrobial properties.
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Application Area Description References

The cationic nature of the
molecule allows it to interact
with and disrupt the negatively

o ) charged cell membranes of

Antimicrobial Agents ] ] ] [2][5]I6]

bacteria and fungi, leading to
cell lysis. It has shown efficacy
against pathogens such as

Streptococcus mutans.

It serves as a monomer in the
synthesis of functional
polymers and hydrogels.
These polymers are used in
Polymer Chemistry various applications, including 1]
water treatment as flocculants
and in the development of
adhesives with improved
mechanical and antibacterial

properties.

Hydrogels synthesized from its
derivatives can encapsulate
therapeutic agents, allowing

Drug Delivery Systems for controlled release. This is [21[7]
particularly explored in the
development of novel drug

delivery systems.

It is used in the fabrication of
scaffolds for bone tissue
engineering to enhance cell
adhesion and proliferation. It is

Biomedical Devices also used to modify the
surface chemistry of materials
for improved performance in
applications like

chromatography.
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Mechanism of Action and Signaling Pathways

The primary mechanism of action for the antimicrobial activity of ethyltrimethylammonium
chloride is the electrostatic interaction between the positively charged quaternary ammonium
group and the negatively charged components of bacterial cell surfaces.[2] This interaction
leads to the disruption of the cytoplasmic membrane, causing leakage of intracellular
components and ultimately bacterial death.[2][6]

It is important to note that while the chloride ion (CI7) itself is a known signaling ion that can
modulate the activity of various proteins and influence cellular homeostasis, there is currently
no specific evidence detailing signaling pathways directly activated by the
ethyltrimethylammonium cation.[8][9] The biological effects of ethyltrimethylammonium
chloride are predominantly attributed to its properties as a cationic surfactant and its ability to

disrupt cell membranes.

Antimicrobial Mechanism of Action

Electrostatic Interaction

Click to download full resolution via product page

Caption: Mechanism of antimicrobial action of ethyltrimethylammonium chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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